2,1,3-Benzothiadiazol-5-yl-[4-(thian-4-yl)-1,4-diazepan-1-yl]methanone

• IUPAC Name: 2,1,3-benzothiadiazol-5-yl-[4-(thian-4-yl)-1,4-diazepan-1-yl]methanone
• InChI: InChI=1S/C17H22N4OS2/c22-17(13-2-3-15-16(12-13)19-24-18-15)21-7-1-6-20(8-9-21)14-4-10-23-11-5-14/h2-3,12,14H,1,4-11H2
• InChI Key: BEAAMMRDYAGVQD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN(C1)C(=O)C2=CC3=NSN=C3C=C2)C4CCSCC4
• Molecular Formula: C17H22N4OS2
• Molecular Weight: 362.5 g/mol

Description

The compound is a derivative of benzothiadiazole, which is a bicyclic molecule composed of a benzene ring fused to a 1,2,5-thiadiazole. The compound also contains a diazepane ring, which is a seven-membered ring with two nitrogen atoms.

Molecular Structure Analysis

The molecular structure of this compound would be expected to show the aromaticity of the benzothiadiazole ring, the seven-membered diazepane ring, and the methanone group connecting them.

Chemical Reactions Analysis

Benzothiadiazole derivatives are known to undergo the standard chemistry of aromatic compounds, readily forming nitro and chloro derivatives. The diazepane ring could potentially undergo reactions at the nitrogen atoms.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, benzothiadiazole derivatives have been found to be luminescent, with high emission intensity and quantum efficiency.

Future Directions

The future directions for this compound would depend on its properties and potential applications. For example, if it shows promising luminescent properties, it could be further studied for use in optoelectronic devices.